Ethyl 5-bromo-6-fluoro-1H-benzimidazole-2-carboxylate

• IUPAC Name: ethyl 5-bromo-6-fluoro-1H-benzimidazole-2-carboxylate
• InChI: InChI=1S/C10H8BrFN2O2/c1-2-16-10(15)9-13-7-3-5(11)6(12)4-8(7)14-9/h3-4H,2H2,1H3,(H,13,14)
• InChI Key: KGEUIRFOQOFHBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=CC(=C(C=C2N1)F)Br
• Molecular Formula: C10H8BrFN2O2
• Molecular Weight: 287.08 g/mol
• CAS No.: 1528623-85-9

Description

Ethyl 5-bromo-6-fluoro-1H-benzimidazole-2-carboxylate is a useful research compound. Its molecular formula is C10H8BrFN2O2 and its molecular weight is 287.088. The purity is usually 95%.
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Scientific Research Applications

Immunomodulatory and Anticancer Activities

Ethyl 6‐bromo‐3‐methyl‐1,3‐thiazolo[3,2‐a]benzimidazole‐2‐carboxylate, a compound structurally related to Ethyl 5-bromo-6-fluoro-1H-benzimidazole-2-carboxylate, has shown significant biological activity. Derivatives of this compound have displayed potent immunomodulatory effects and demonstrated strong cytotoxicity against colon carcinoma cells (HCT‐116) and hepatocellular carcinoma cells (Hep‐G2). This highlights the potential of related benzimidazole derivatives in cancer therapy and immune response modulation (Abdel‐Aziz, Gamal-Eldeen, Hamdy, & Fakhr, 2009).

Antifungal Activity

Certain derivatives of benzimidazole, akin to this compound, have been synthesized and tested for their efficacy against Candida species. Some of these compounds exhibited potent antifungal activity, suggesting their potential role in combating fungal infections (Göker, Kuş, Boykin, Yıldız, & Altanlar, 2002).

Antineoplastic and Antifilarial Agents

Ethyl 5-(alkoxycarbonyl)-1H-benzimidazole-2-carbamates, structurally related to this compound, have demonstrated significant growth inhibition in certain cell lines and presented notable in vivo antifilarial activity. This underlines the potential of benzimidazole derivatives in the development of new antineoplastic and antifilarial agents (Ram, Wise, Wotring, Mccall, & Townsend, 1992).

Antimycobacterial Activity

Derivatives of benzimidazole, including Ethyl 1-(2-(4-(4-(ethoxycarbonyl)-2-aminophenyl)piperazin-1-yl)ethyl)-2-(4-(5-(4-fluorophenyl)pyridin-3-ylphenyl-1H-benzo[d]imidazole-5-carboxylate, have shown remarkable antimycobacterial activity against M. tuberculosis strains. This suggests a promising avenue for the development of new drugs targeting tuberculosis (Yoon et al., 2013).

Mechanism of Action

Target of Action

Ethyl 5-bromo-6-fluoro-1H-benzimidazole-2-carboxylate is a derivative of imidazole, a heterocyclic compound known for its broad range of chemical and biological properties Imidazole derivatives have been reported to show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

It is known that imidazole derivatives interact with biopolymers in the living system due to their structural similarity to naturally occurring nucleotides . This interaction could potentially explain the wide range of biological activities exhibited by this compound.

Biochemical Pathways

It is known that imidazole derivatives can influence a variety of biochemical pathways due to their broad range of biological activities .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, suggesting that this compound could potentially have diverse molecular and cellular effects .

Safety and Hazards

The safety information for Ethyl 5-bromo-6-fluoro-1H-benzimidazole-2-carboxylate indicates that it has the GHS07 pictogram with the signal word “Warning”. The hazard statements are H315, H319, and H335.